Cas no 851412-90-3 (N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide)

• Product Name: N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide
• CAS No: 851412-90-3
• MF: C₂₅H₂₉N₃O₃S
• MW: 451.581064939499
• CID: 6263181
• PubChem ID: 3703144
• Update Time: 2025-06-03

N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide
• N-[2-[3-[2-(cyclopentylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-4-methoxybenzamide
• F0617-0025
• AKOS024587870
• N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-4-methoxybenzamide
• 851412-90-3
• SR-01000907338
• SR-01000907338-1
• N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-methoxybenzamide

• Inchi： 1S/C25H29N3O3S/c1-31-20-12-10-18(11-13-20)25(30)26-14-15-28-16-23(21-8-4-5-9-22(21)28)32-17-24(29)27-19-6-2-3-7-19/h4-5,8-13,16,19H,2-3,6-7,14-15,17H2,1H3,(H,26,30)(H,27,29)
• InChI Key： TVXBGCYKESKFJF-UHFFFAOYSA-N
• SMILES： S(C1=CN(CCNC(C2C=CC(=CC=2)OC)=O)C2C=CC=CC1=2)CC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 451.19296297g/mol
• Monoisotopic Mass: 451.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.7Ų

Additional information on N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide

N-2-(3-{(Cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide: A Comprehensive Overview

The compound N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide with CAS No. 851412-90-3 is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates multiple functional groups, including an indole ring, a benzamide moiety, and a cyclopentylcarbamoyl group. These structural features contribute to its potential biological activity and make it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of indole-containing compounds in various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The indole ring in this compound is a key structural element that often plays a role in molecular recognition and binding to biological targets. The presence of the cyclopentylcarbamoyl group further enhances the molecule's versatility, as it can act as a bioisostere or serve as a site for additional functionalization in drug design.

The methylsulfanyl group attached to the indole ring introduces sulfur into the molecule, which can influence its pharmacokinetic properties, such as solubility and permeability. This modification may also contribute to the compound's stability in biological systems, making it more suitable for in vivo applications. Additionally, the 4-methoxybenzamide moiety adds an electron-donating group that can modulate the electronic properties of the molecule, potentially enhancing its interaction with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide to various protein targets with high accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding to certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating cellular signaling pathways associated with inflammation and immune response.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, such as amide bond formation and thioether synthesis. The use of advanced catalytic systems and protecting groups has significantly improved the yield and purity of this compound, making it more accessible for preclinical studies.

Preclinical data indicate that N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide demonstrates potent anti-inflammatory activity in vitro and in animal models of chronic inflammation. Its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 suggests its potential utility in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, this compound has shown selective cytotoxicity against certain cancer cell lines, particularly those overexpressing specific oncogenes. This selectivity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance its efficacy and reduce potential off-target effects.

The incorporation of cyclopentylcarbamoyl and methylsulfanyl groups into the indole framework not only enhances the compound's bioactivity but also provides opportunities for further structural modifications. For example, substituting the cyclopentyl group with other cyclic structures or modifying the sulfanyl group could lead to derivatives with improved potency or selectivity.

In conclusion, N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methoxybenzamide represents a promising lead compound in drug discovery due to its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic strategies targeting inflammation, cancer, and other debilitating diseases.